6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-isopropoxybenzoate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-propan-2-yloxybenzoate
• InChI: InChI=1S/C22H21N3O6S2/c1-12(2)30-15-7-5-14(6-8-15)20(28)31-18-10-29-16(9-17(18)26)11-32-22-25-24-21(33-22)23-19(27)13-3-4-13/h5-10,12-13H,3-4,11H2,1-2H3,(H,23,24,27)
• InChI Key: MLFAADKMWBJWCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4CC4
• Molecular Formula: C22H21N3O6S2
• Molecular Weight: 487.6 g/mol
• CAS No.: 877650-93-6

Description

6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-isopropoxybenzoate is a useful research compound. Its molecular formula is C22H21N3O6S2 and its molecular weight is 487.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthetic versatility of thiadiazoline and pyrazoline derivatives, with studies focusing on their inhibitory activities against specific enzymes or biological pathways. For instance, Arias et al. (2018) discuss the development of thiadiazoline and pyrazoline heterocycles with significant inhibitory activity against nitric oxide synthase isoforms, highlighting the compounds' potential in therapeutic applications related to neuronal and immune system regulation Arias et al., 2018. Similarly, Vicentini et al. (2005) synthesized and screened pyrazole derivatives as inhibitors of photosynthetic electron transport, suggesting their application in agricultural chemistry as herbicides Vicentini et al., 2005.

Antimicrobial and Antifungal Applications

The structural motifs similar to the queried compound have been explored for their antimicrobial and antifungal properties. Palkar et al. (2017) designed and synthesized benzothiazolyl substituted pyrazol-5-ones, demonstrating promising antibacterial activity against various strains, suggesting potential utility in addressing antibiotic resistance Palkar et al., 2017. Furthermore, compounds incorporating the thiadiazole moiety have shown efficacy against Mycobacterium tuberculosis, presenting a pathway for developing new antitubercular agents Gezginci et al., 1998.

Analgesic and Anti-inflammatory Effects

The research extends to evaluating the analgesic and anti-inflammatory properties of related compounds. Saad et al. (2011) synthesized new pyrazoles and triazoles bearing a dibromoquinazoline moiety, assessing their analgesic activity and demonstrating their potential in pain management Saad et al., 2011.